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Compound of Interest

Compound Name: (S)-(-)-1-(2-Naphthyl)ethanol

Cat. No.: B2441702

An In-Depth Technical Guide to the Material Safety Data Sheet for (S)-(-)-1-(2-
Naphthyl)ethanol

Authored by a Senior Application Scientist

This document provides a comprehensive analysis of the material safety and handling
protocols for (S)-(-)-1-(2-Naphthyl)ethanol (CAS No. 27544-18-9). It is intended for
researchers, scientists, and professionals in drug development who utilize this chiral alcohol as
a critical intermediate and biochemical tool. This guide moves beyond a simple recitation of
Safety Data Sheet (SDS) fields to offer a deeper, field-proven perspective on risk mitigation,
experimental design, and the causal links between the compound's chemical properties and its
safe application in a laboratory setting.

Core Compound Identification and Physicochemical
Profile

(S)-(-)-1-(2-Naphthyl)ethanol is a chiral secondary alcohol valued in asymmetric synthesis and
proteomics research.[1] Its identity is confirmed by its CAS number, 27544-18-9.[1] The
molecular structure consists of a hydroxyl group on a chiral carbon center attached to a
naphthalene ring, which dictates its physical properties and reactivity.[2]

Understanding these fundamental properties is the first step in a risk-based approach to safe
handling. For example, its solid, crystalline form at room temperature suggests that the primary
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exposure risk during routine weighing and transfer is through inhalation of airborne dust, rather
than vapor.[3][4] Its high flash point indicates a low flammability hazard under standard lab
conditions.[2]

Property Value Source
IUPAC Name (1S)-1-naphthalen-2-ylethanol PubChem[5]
CAS Number 27544-18-9 SCBT[1]
Molecular Formula C12H120 PubChem|[5]
Molecular Weight 172.22 g/mol PubChem[5]
Appearance White to off-white CymitQuimica[3]
powder/crystal
Melting Point 70-77 °C Chem-Impex[4]
Boiling Point 316 °C at 760 mmHg Vulcanchem][?2]
Flash Point 145.4 °C Vulcanchem[2]
Purity >98% (GC) CymitQuimica[3]

Hazard Assessment: Interpreting the Data Gaps

A critical analysis of available safety data reveals significant gaps, particularly in formal
toxicological studies. Many supplier safety data sheets report "no data available" for acute
toxicity (oral, dermal, inhalation), carcinogenicity, and mutagenicity.[6] This absence of data
does not equate to an absence of hazard. From an experienced scientist's perspective, this
necessitates treating the compound with a heightened level of caution, assuming potential
hazard until comprehensive data becomes available.

Primary Routes of Exposure and Potential Effects:

 Inhalation: May cause irritation to the respiratory tract.[7] Fine dust generated during
handling poses the most significant risk.
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» Skin Contact: May cause skin irritation.[7] While absorption through intact skin may be
limited for the solid form, this risk increases when the compound is dissolved in solvents.

» Eye Contact: May cause eye irritation.[7] Direct contact with the solid particles can lead to
mechanical irritation.

» Ingestion: May cause irritation to the gastrointestinal tract.[7]

The compound is not classified as hazardous under the US OSHA Hazard Communication
Standard 2012 (29 CFR 1910.1200).[7] However, this classification is often based on the lack
of available data rather than conclusive evidence of non-toxicity. Therefore, adherence to
rigorous safety protocols is hon-negotiable.

Proactive Exposure Control and Personal Protective
Equipment (PPE)

Engineering controls and PPE are the primary barriers to exposure. The selection of controls is
directly informed by the compound's physical state and the experimental procedure.

Engineering Controls:

» Ventilation: All handling of the solid compound that could generate dust (e.g., weighing,
transferring, preparing solutions) must be conducted in a certified chemical fume hood or a
ventilated balance enclosure.[6] This is the most effective way to minimize inhalation risk.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[6] This protects against accidental splashes and
airborne patrticles.

o Skin Protection: Wear standard laboratory clothing (lab coat) and chemically impervious
gloves (e.g., nitrile).[7] It is crucial to inspect gloves for tears or pinholes before use. For
procedures involving solvents, ensure the chosen glove material is resistant to the specific
solvent being used.
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» Respiratory Protection: Under normal conditions of use within a fume hood, respiratory
protection is not required.[7] However, in the event of a large spill or failure of engineering
controls, a full-face respirator with a particle filter may be necessary.[6]
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Diagram 1: PPE Selection Logic
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Diagram 2: Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2441702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

